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Compound of Interest

Compound Name: Carbon dioxide water

Cat. No.: B8500060 Get Quote

A Comparative Guide to the Efficiency of CO2 Stripping Techniques

This guide provides a detailed comparison of the efficiency of major CO2 stripping techniques,

including chemical absorption (amine scrubbing), membrane separation, and swing adsorption.

The performance of each technology is evaluated based on key metrics from experimental

studies, offering researchers, scientists, and drug development professionals a comprehensive

overview for informed decision-making.

Chemical Absorption: Amine Scrubbing
Amine scrubbing is the most mature and widely used technology for CO2 capture.[1] The

process involves two main stages: absorption, where CO2 from flue gas reacts with an

aqueous amine solution, and stripping (desorption), where the "rich" solvent is heated to break

the chemical bonds and release high-purity CO2.[1][2] Monoethanolamine (MEA) is a

benchmark solvent due to its high reactivity and low cost, though it suffers from high

regeneration energy requirements and degradation.[3][4]
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Caption: Workflow for a typical amine scrubbing process.
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Parameter Value Solvent/Conditions Source

CO2 Removal

Efficiency
85% - 98%

Monoethanolamine

(MEA)
[2][5]

Energy Consumption 3.0 - 3.8 MJ/kg CO2 MEA [2][6]

2.77 GJ/t CO2 (2.77

MJ/kg)

Phase-change solvent

(TETA:TMEDA)
[7]

5.52 - 18.94 GJ/t CO2 MEA + AMP blend [3][4]

CO2 Loading
0.4 - 0.55 mol

CO2/mol amine
MEA [5][8]

Optimal Temperature 50 - 60 °C (Absorber) MEA / AIT600 Solvent [9]

100 - 120 °C

(Reboiler)
MEA + AMP blend [3]

Experimental Protocol
A typical experimental setup for amine-based CO2 stripping consists of a packed-bed

absorption column and a stripping column, a reboiler, a condenser, and a heat exchanger.[10]

Absorption: Flue gas containing a known concentration of CO2 (e.g., 15% v/v) is fed into the

bottom of the absorption column.[9] The amine solution (e.g., 20-30 wt% MEA) is introduced

at the top, flowing counter-currently to the gas.[5][8] The absorber is maintained at an

optimized temperature, typically 40-60°C.[9]

Stripping: The CO2-rich amine solution from the absorber is pre-heated in a lean/rich heat

exchanger before entering the top of the stripping column.

Regeneration: The rich solution flows down the stripping column where it is heated by steam

from a reboiler, typically operating at 100-120°C.[3] This heat reverses the absorption

reaction, releasing CO2 and water vapor.

Separation & Analysis: The gaseous mixture of CO2 and steam exits from the top of the

stripper and passes through a condenser to separate the water. The concentration of CO2 in
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the outlet gas streams is measured to determine the stripping efficiency.[1] The regenerated

lean amine is cooled in the heat exchanger and recycled back to the absorber.

Membrane Separation
Membrane separation is an emerging technology that uses permeable materials to selectively

separate CO2 from other gases.[11] The driving force for separation is the partial pressure

difference across the membrane. Its key advantages include a smaller footprint and potentially

lower energy consumption compared to amine scrubbing.[11]

Experimental Workflow: Membrane Separation
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Caption: Simplified workflow of a membrane gas separation process.
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Parameter Value Membrane Type Source

CO2/N2 Selectivity 20 - 100 Polymeric Membranes [11]

152
Supported Ionic Liquid

Membrane (SILM)
[6][12]

CO2 Permeability 100 - 10,000 Barrer Polymeric Membranes [11]

2,400 Barrer
SILM ([Emim][Ac] on

PDMS)
[6][12]

Energy Consumption
30-50% less than

amine scrubbing
Polymeric Membranes [11]

CO2 Purity > 95%
Polaris Membrane

(MTR)
[13]

Experimental Protocol
The performance of CO2 separation membranes is evaluated by measuring the permeability

and selectivity of different gases.

Setup: A flat sheet or hollow-fiber membrane is placed in a stainless-steel module with a

known active area.[14]

Gas Permeation Measurement: The experiment is conducted using a variable

volume/constant pressure method.[14] A pure gas (e.g., CO2, N2) or a mixed gas stream is

fed to the upstream side of the membrane at a controlled pressure and temperature.

Data Collection: The downstream (permeate) side is maintained at a lower pressure, often

atmospheric or under a vacuum.[14] The flow rate of the gas that permeates through the

membrane is measured using a bubble mass flowmeter.

Calculation: The permeability coefficient (in Barrer) is calculated from the measured flux,

membrane thickness, and the pressure difference across the membrane. The ideal

selectivity is determined by the ratio of the permeabilities of two different gases (e.g., CO2

and N2).[6]
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Swing Adsorption
Swing adsorption processes utilize solid adsorbents to capture CO2 on their surface.

Regeneration is achieved by changing the pressure or temperature.

Vacuum Swing Adsorption (VSA): Adsorption occurs at atmospheric pressure, and

desorption is achieved by applying a vacuum.[15]

Temperature Swing Adsorption (TSA): Desorption is induced by heating the adsorbent. This

method often requires more time for heating and cooling cycles.

Temperature-Vacuum Swing Adsorption (TVSA): This hybrid approach uses both heat and

vacuum for regeneration, combining the benefits of both methods.[16]

Logical Relationship: Swing Adsorption Cycle
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Caption: The two primary stages of a swing adsorption process.
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Parameter Value Technique Source

Energy Consumption < 1.0 MJ/kg CO2

Vacuum Pressure

Swing Adsorption

(VPSA)

[17]

3.22 - 6.76 MJ/kg

CO2

Temperature Swing

Adsorption (TSA)
[17]

~3.5 MJ/kg CO2

Temperature-Vacuum

Swing Adsorption

(TVSA)

[16]

CO2 Purity > 90% VPSA [17]

~98% TVSA [16]

CO2 Recovery > 90% VPSA [17]

> 70% TVSA [16]

Experimental Protocol
A typical VSA cycle for CO2 capture from flue gas is evaluated as follows:

Adsorption: An adsorbent bed is fed with a flue gas stream at atmospheric pressure. CO2 is

preferentially adsorbed onto the material over other components like nitrogen.

Desorption: The feed is stopped, and the pressure in the bed is reduced using a vacuum

pump. This pressure swing causes the adsorbed CO2 to be released.[15]

Product Collection: The desorbed, high-purity CO2 is collected. Novel VSA cycles may

include additional steps like pressure equalization and product reflux to enhance purity

without requiring extremely low vacuum levels.[15]

Performance Analysis: The process is evaluated based on CO2 purity, recovery rate, and the

energy consumed by the vacuum pump per kilogram of CO2 captured.
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Technique
Key
Advantages

Key
Disadvantages

Energy
Consumption
(MJ/kg CO2)

CO2 Purity

Amine Scrubbing

High removal

efficiency,

mature

technology.[2][5]

High energy

consumption,

solvent

degradation,

corrosion.[1][5][8]

3.0 - 4.0 (for

MEA)[2][6]
High (>99%)

Membrane

Separation

Lower energy

use, smaller

footprint,

modular.[11]

Lower selectivity

for some

polymers,

potential for

fouling.

30-50% less than

amines[11]
~95%[13]

Swing Adsorption

Very low energy

potential (VPSA),

simple operation.

[17]

Longer cycle

times for TSA,

sensitivity to

impurities.

<1.0 (VPSA),

~3.5 (TVSA)[16]

[17]

90 - 98%[16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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